4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether

• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 1-(4-butoxy-3-propan-2-ylphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C19H23N3O3S/c1-4-5-12-25-19-11-10-15(13-16(19)14(2)3)26(23,24)22-18-9-7-6-8-17(18)20-21-22/h6-11,13-14H,4-5,12H2,1-3H3
• InChI Key: BRYDFHMXBDEQEE-UHFFFAOYSA-N
• SMILES: CCCCOC1=C(C=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N=N2)C(C)C

Description

4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether, also known as BP-3, is a widely used organic compound that belongs to the family of benzotriazole UV absorbers. BP-3 is commonly used in sunscreens, cosmetics, and other personal care products due to its ability to absorb UV radiation and prevent skin damage.

Mechanism of Action

4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether works by absorbing UV radiation and converting it into less harmful forms of energy. It does this by absorbing UVB radiation and converting it into heat, while also blocking UVA radiation. 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether also has antioxidant properties, which help to protect the skin from damage caused by free radicals.
Biochemical and Physiological Effects
4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which can help to protect the skin from damage caused by free radicals. Additionally, 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether has been shown to have estrogenic activity, which may have implications for its use in personal care products.

Advantages and Limitations for Lab Experiments

4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether is a widely used compound in the personal care industry, and as such, it is readily available for use in lab experiments. However, it is important to note that 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether has been shown to have estrogenic activity, which may have implications for its use in certain types of experiments.

Future Directions

There are many potential future directions for research on 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether. One area of interest is the development of new and more efficient synthesis methods for 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether. Additionally, further research is needed to fully understand the estrogenic activity of 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether and its potential implications for human health. Finally, there is a need for more research on the potential environmental impacts of 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether, particularly in aquatic ecosystems where it has been shown to have toxic effects on certain organisms.
In conclusion, 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether is a widely used organic compound that has been extensively studied for its ability to absorb UV radiation and prevent skin damage. It has also been investigated for its potential use in the treatment of skin cancer and other skin disorders. While 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether has many potential advantages for lab experiments, it is important to note its estrogenic activity and potential environmental impacts. Further research is needed to fully understand the properties and potential applications of this compound.

Synthesis Methods

4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether can be synthesized through a multi-step process starting with the reaction of 4-isopropylphenol with butyl bromide to form 4-isopropylphenyl butyl ether. The resulting product is then reacted with sodium azide and sulfuric acid to produce 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether.

Scientific Research Applications

4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether has been extensively studied for its ability to absorb UV radiation and prevent skin damage. It has also been investigated for its potential use in the treatment of skin cancer and other skin disorders. Additionally, 4-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2-isopropylphenyl butyl ether has been studied for its antioxidant and anti-inflammatory properties.